Cas no 89692-50-2 (2,3,5,6-tetrabromo-4-methoxybenzenamine)

• Product Name: 2,3,5,6-tetrabromo-4-methoxybenzenamine
• CAS No: 89692-50-2
• MF: C₇H₅Br₄NO
• MW: 438.736698865891
• CID: 2121597
• PubChem ID: 13399553
• Update Time: 2025-04-21

2,3,5,6-tetrabromo-4-methoxybenzenamine Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetrabromo-4-methoxybenzenamine
• DB-337846
• OFFVYRQUDQVBNC-UHFFFAOYSA-N
• 89692-50-2
• 2,3,5,6-tetrabromo-4-methoxy-aniline
• SCHEMBL1282286
• 2,3,5,6-tetrabromo-4-methoxyaniline

• Inchi： 1S/C7H5Br4NO/c1-13-7-4(10)2(8)6(12)3(9)5(7)11/h12H2,1H3
• InChI Key： OFFVYRQUDQVBNC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1OC)Br)Br)N)Br

Computed Properties

• Exact Mass: 438.70637Da
• Monoisotopic Mass: 434.71046Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.3Ų